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Compound of Interest

Compound Name: 4-Methyl-2-pentanone

Cat. No.: B128772 Get Quote

Solubility Profile of 4-Methyl-2-pentanone: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-methyl-
2-pentanone, also known as methyl isobutyl ketone (MIBK), in a range of aqueous and organic

solvents. This document is intended to be a valuable resource for researchers, scientists, and

professionals in drug development who utilize 4-methyl-2-pentanone in their work.

Core Physical and Chemical Properties
4-Methyl-2-pentanone is a colorless liquid with a characteristic sweet, ketonic odor.[1] It is a

versatile organic solvent used in a wide array of applications, including as a solvent for paints,

lacquers, and varnishes, as well as in extraction processes.[1]

Quantitative Solubility Data
The solubility of 4-methyl-2-pentanone has been determined in various solvents. The

following table summarizes the available quantitative data for easy comparison.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H₂O
14.1 - 20 g/L[1][2][3]

[4]
20

Ethanol C₂H₅OH Miscible[5][6][7][8] Not Specified

Diethyl Ether (C₂H₅)₂O Miscible[5][6][7][8] Not Specified

Acetone (CH₃)₂CO Miscible[5][6][7][8] Not Specified

Benzene C₆H₆ Miscible[5][6][7][8] Not Specified

Chloroform CHCl₃ Miscible[6][7][8] Not Specified

Propylene Glycol C₃H₈O₂ Soluble[1][3] Not Specified

Glycerin C₃H₈O₃ Soluble[1][3] Not Specified

Oils Not Applicable Miscible[1][3] Not Specified

Note: "Miscible" indicates that the two liquids are completely soluble in each other at all

proportions. "Soluble" indicates that 4-methyl-2-pentanone dissolves in the solvent, but

quantitative data on the exact extent of solubility was not specified in the reviewed literature.

Experimental Protocol for Solubility Determination
The following is a generalized methodology for determining the solubility of a liquid like 4-
methyl-2-pentanone in a given solvent. This protocol is based on standard laboratory

practices for solubility testing.

Objective: To quantitatively determine the concentration of 4-methyl-2-pentanone in a

saturated solution of a selected solvent at a specified temperature.

Materials:

4-Methyl-2-pentanone (high purity)

Selected solvent (high purity)

Thermostatically controlled water bath or incubator
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Calibrated flasks or vials with airtight seals

Magnetic stirrer and stir bars

Analytical balance

Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID) or

other appropriate analytical instrument

Syringes and filters

Procedure:

Preparation of Solvent System: Add a known volume of the selected solvent to a series of

flasks or vials.

Temperature Equilibration: Place the flasks/vials containing the solvent in a thermostatic

water bath set to the desired experimental temperature (e.g., 20°C). Allow the solvent to

equilibrate for a sufficient period.

Addition of Solute: Add an excess amount of 4-methyl-2-pentanone to each flask/vial. The

excess is crucial to ensure that a saturated solution is formed.

Equilibration: Seal the flasks/vials tightly and agitate the mixtures using a magnetic stirrer at

a constant speed. The agitation should be vigorous enough to ensure thorough mixing but

not so vigorous as to cause emulsification. The system should be allowed to equilibrate for a

predetermined period (e.g., 24-48 hours) to ensure that saturation is reached.

Phase Separation: After equilibration, stop the agitation and allow the mixture to stand

undisturbed in the thermostatic bath for a period to allow for the separation of the

undissolved 4-methyl-2-pentanone phase.

Sampling: Carefully withdraw an aliquot of the saturated solvent phase using a syringe. It is

critical to avoid drawing any of the undissolved solute. The use of a syringe filter is

recommended to remove any suspended micro-droplets.
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Analysis: Analyze the collected sample using a pre-calibrated analytical method, such as gas

chromatography, to determine the concentration of 4-methyl-2-pentanone.

Data Reporting: Express the solubility as grams of solute per liter of solvent (g/L) or other

appropriate units. The experiment should be repeated multiple times to ensure the

reproducibility of the results.

Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of the

solubility of 4-methyl-2-pentanone.
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Preparation of Solvent and Solute

Temperature Equilibration of Solvent

Addition of Excess 4-Methyl-2-pentanone

Agitation and Equilibration at Constant Temperature

Phase Separation

Sampling of Saturated Solvent Phase

Quantitative Analysis (e.g., GC)

Data Reporting and Analysis

Click to download full resolution via product page

Workflow for determining the solubility of 4-methyl-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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